N-(Benzyloxycarbonyl)-3,3,3-trifluoroalanine ethyl ester

• Molecular Formula: C13H14F3NO4
• Molecular Weight: 305.25 g/mol
• IUPAC Name: ethyl 3,3,3-trifluoro-2-(phenylmethoxycarbonylamino)propanoate
• InChI: InChI=1S/C13H14F3NO4/c1-2-20-11(18)10(13(14,15)16)17-12(19)21-8-9-6-4-3-5-7-9/h3-7,10H,2,8H2,1H3,(H,17,19)
• InChI Key: SMCDAJVQRNYHRN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(F)(F)F)NC(=O)OCC1=CC=CC=C1

Description

N-(Benzyloxycarbonyl)-3,3,3-trifluoroalanine ethyl ester is a useful research compound. Its molecular formula is C13H14F3NO4 and its molecular weight is 305.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-(benzyloxycarbonylimino)-3,3,3-trifluoropropanoate (45.0 g, 148.5 mmol) in diethyl ether (300 mL) was added sodium borohydride (11.3 g 297 mmol) in portions at 0° C. The reaction mixture was allowed to warm to ambient temperature and stirred for 16 h. The reaction was quenched with water (100 mL) carefully and the organic layer was separated. The aqueous layer was extracted with EtOAc (100 mL×3). The organic layers were combined, washed with brine (200 mL×2), dried over anhydrous sodium sulfate and concentrated. The residue was purified by flash column chromatography on silica gel (EtOAc/petroleum ether=1:9) to afford ethyl 2-(benzyloxycarbonylamino)-3,3,3-trifluoropropanoate (22.0 g, 48% yield).